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Abstract
The genus Angraecum, encompassing over 220 species of orchids primarily native to tropical

Africa and Madagascar, faces significant threats to its survival.[1] Many species are highly

endangered due to habitat destruction, climate change, and illegal collection.[1] This guide

provides a comprehensive overview of the conservation status of endangered Angraecum

species, summarizing quantitative data from IUCN Red List assessments and outlining the

methodologies employed in their conservation. It is intended to serve as a resource for

researchers and professionals engaged in the study and preservation of these remarkable

orchids.

Introduction
Angraecum, commonly known as the comet orchid, is a genus of orchids renowned for its often

star-shaped, white or greenish flowers, many of which are fragrant at night.[1] The genus holds

significant ecological importance, exemplified by the famous co-evolutionary relationship

between Angraecum sesquipedale and the hawkmoth Xanthopan morganii praedicta.[1][2]

However, the unique and often restricted habitats of these orchids make them particularly

vulnerable to environmental pressures. The International Union for Conservation of Nature

(IUCN) has identified the genus Angraecum as a top conservation priority.[2] Furthermore, all

species of Angraecum are listed under CITES (Convention on International Trade in
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Endangered Species of Wild Fauna and Flora), which regulates their international trade to

prevent over-exploitation.[2][3]

Threats to Angraecum Species
The primary threats to the survival of Angraecum species are multifaceted and often

interconnected:

Habitat Destruction: This is the most significant threat, driven by shifting agriculture, selective

logging, urbanization, and mining activities.[4][5][6] As many Angraecum species are

epiphytic (growing on trees) or lithophytic (growing on rocks), the loss of forest ecosystems

has a direct and devastating impact on their populations.[7]

Climate Change: Alterations in temperature and precipitation patterns can disrupt the

delicate ecological balance required for the growth, flowering, and pollination of these

orchids.[1]

Loss of Pollinators: Many Angraecum species have highly specialized pollination syndromes,

relying on specific species of moths, birds, or even crickets.[2] The decline of these pollinator

populations due to habitat loss and other environmental changes poses a severe threat to

the reproductive success of the orchids.[2][8]

Over-collection: The beauty and rarity of Angraecum orchids make them a target for illegal

collection from the wild for the horticultural trade.[2]

Quantitative Conservation Status of Selected
Angraecum Species
The following table summarizes the IUCN Red List assessments for several endangered

Angraecum species, providing key quantitative data where available.
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Species
IUCN Red
List
Category

Extent of
Occurrence
(EOO)

Area of
Occupancy
(AOO)

Key Threats
Geographic
Distribution

Angraecum

astroarche
Extinct (EX) Not estimable

Not

applicable

Shifting

agriculture,

selective

logging, wood

cutting

São Tomé

Island[4]

Angraecum

cribbianum

Critically

Endangered

(CR)

Not estimable 4 km²

Habitat

destruction

(lack of

protection)

Gabon[4]

Angraecum

jeannineanu

m

Critically

Endangered

(CR)

Highly

restricted
Not specified

Invasive alien

plants and

animals,

habitat

degradation

Mauritius[9]

Angraecum

longicalcar

Critically

Endangered

(CR)

Not specified Not specified

Habitat loss,

poaching,

potential loss

of pollinator

Madagascar[

8]

Angraecum

ankeranense

Endangered

(EN)
5,005 km² 16 km²

Habitat

destruction,

mining,

selective

logging,

slash-and-

burn farming

Madagascar[

6]

Angraecum

pseudodidieri

Endangered

(EN)
19,675 km²

12 km²

(minimal)

Habitat

destruction,

mining

Madagascar[

5]
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Angraecum

pseudofilicorn

u

Vulnerable

(VU)
66,787 km² 56 km²

Habitat

destruction,

mining,

selective

logging,

slash-and-

burn farming

Madagascar[

10]

Angraecum

atlanticum

Near

Threatened

(NT)

Not specified Not specified Not specified

Gabon,

Equatorial

Guinea[11]

Methodologies in Angraecum Conservation
Research
The conservation of endangered Angraecum species relies on a combination of field-based

and laboratory-based research methodologies.

Population Assessment and Monitoring
Objective: To determine the size, distribution, and demographic trends of Angraecum

populations.

Experimental Protocol:

Transect and Plot Sampling: Establish permanent transects and plots within the known

habitat of the target species.

Individual Identification and Tagging: Mark and tag individual plants to track survival, growth,

and reproductive output over time.

Demographic Data Collection: Record data on plant size, number of leaves, presence of

inflorescences, and fruit set.

Habitat Characterization: Document key habitat variables such as elevation, light intensity,

humidity, and host tree species.
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Data Analysis: Use statistical models to estimate population size, density, and population

growth rates.

Conservation Genetics
Objective: To assess the genetic diversity, population structure, and mating systems of

endangered Angraecum species to inform conservation strategies.

Experimental Protocol:

Sample Collection: Collect leaf tissue from a representative sample of individuals from

different populations.

DNA Extraction: Extract high-quality genomic DNA from the collected tissue samples.

Genetic Marker Analysis: Utilize molecular markers such as microsatellites (SSRs) or DNA

sequencing (e.g., plastid genomes) to genotype individuals.[12]

Data Analysis:

Calculate standard measures of genetic diversity (e.g., heterozygosity, number of alleles).

Assess population structure and gene flow using software like STRUCTURE or

GENELAND.

Investigate mating systems and levels of inbreeding.[13]

Ex-situ Conservation
Objective: To establish and maintain collections of endangered Angraecum species outside of

their natural habitat for conservation and potential reintroduction.

Experimental Protocol:

Seed Collection and Banking: Collect mature seeds from wild populations and store them in

specialized seed banks under controlled conditions.
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In-vitro Germination and Propagation: Develop protocols for the sterile germination of orchid

seeds on nutrient agar and the subsequent micropropagation of seedlings.

Living Collections: Maintain adult plants in botanical garden greenhouses, replicating their

natural environmental conditions as closely as possible.[8]

Visualizations
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Angraecum Species
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Caption: Workflow for assessing the conservation status of Angraecum species using IUCN

Red List criteria.

Key Threats and Conservation Actions for Angraecum
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Primary Threats Conservation Actions
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Caption: Relationship between major threats to Angraecum species and corresponding

conservation interventions.

Conclusion
The conservation of the genus Angraecum requires a concerted and multidisciplinary effort.

The data presented in this guide highlight the precarious situation of many species, with some

already lost and many more on the brink of extinction. Continued research, particularly in the

areas of population dynamics and conservation genetics, is crucial for developing effective

conservation strategies. Furthermore, strengthening habitat protection measures and enforcing

international trade regulations are paramount to ensuring the long-term survival of these unique

and ecologically important orchids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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